Cas no 954319-55-2 (N-cyclopentyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-cyclopentyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 954319-55-2
• MF: C₁₇H₂₂N₄O
• MW: 298.382783412933
• CID: 5431039
• PubChem ID: 17721971
• Update Time: 2023-11-22

N-cyclopentyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 954319-55-2
• AKOS002284460
• F3375-2937
• STL018398
• N-cyclopentyl-1-phenyl-5-propan-2-yltriazole-4-carboxamide
• N-cyclopentyl-1-phenyl-5-(propan-2-yl)-1H-1,2,3-triazole-4-carboxamide
• CCG-310112
• N-cyclopentyl-5-isopropyl-1-phenyl-1H-1,2,3-triazole-4-carboxamide
• N-Cyclopentyl-5-(1-methylethyl)-1-phenyl-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C17H22N4O/c1-12(2)16-15(17(22)18-13-8-6-7-9-13)19-20-21(16)14-10-4-3-5-11-14/h3-5,10-13H,6-9H2,1-2H3,(H,18,22)
• InChI Key： UVVYUJDMXZGHEW-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2)C(C(C)C)=C(C(NC2CCCC2)=O)N=N1

Computed Properties

• Exact Mass: 298.17936134g/mol
• Monoisotopic Mass: 298.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 375
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 59.8Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.93±0.20(Predicted)